Cas no 1024037-48-6 (Ethyl 2-butyl-6-oxo-1,6-dihydropyridine-3-carboxylate)

• Product Name: Ethyl 2-butyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• CAS No: 1024037-48-6
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 2146442
• Update Time: 2023-08-04

Ethyl 2-butyl-6-oxo-1,6-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-butyl-6-oxo-1,6-dihydropyridine-3-carboxylate
• NEBZBOASTZDANB-UHFFFAOYSA-N
• Ethyl 2-butyl-6-oxo-1,6-dihydropyridine-3-carboxylate

• Inchi： 1S/C12H17NO3/c1-3-5-6-10-9(12(15)16-4-2)7-8-11(14)13-10/h7-8H,3-6H2,1-2H3,(H,13,14)
• InChI Key： NEBZBOASTZDANB-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(NC=1CCCC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 342
• Topological Polar Surface Area: 55.4